N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide

Specification

• CAS No.: 942005-62-1
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74
• IUPAC Name: N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide
• Standard InChI: InChI=1S/C16H13ClN2O2/c1-9-3-5-11(7-12(9)17)19-16(20)15-8-13-14(21-15)6-4-10(2)18-13/h3-8H,1-2H3,(H,19,20)
• Standard InChI Key: JJKMJLLPGXHHRO-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=C(O2)C=CC(=N3)C)Cl

Introduction

N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide is a complex organic compound belonging to the class of heterocyclic compounds, specifically furo[3,2-b]pyridines. This compound features a unique combination of a furo-pyridine framework and a chlorinated aromatic substituent, which may contribute to its biological activity and potential therapeutic applications.

Synthesis

The synthesis of N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide typically involves multiple steps, including the formation of the furo-pyridine core and subsequent modification with the chlorinated phenyl group. Various reagents and conditions may be employed, such as coupling reactions and carboxamide formation.

Biological Activity and Potential Applications

Research on compounds with similar structures suggests significant biological activity, potentially linked to their ability to modulate signaling pathways or enzymatic functions. N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide may have potential applications in pharmaceuticals, particularly as an inhibitor against certain biological targets.

Chemical Reactions and Analysis

This compound can undergo various chemical reactions, such as hydrolysis or further derivatization. Reactions are typically monitored using techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm product formation and purity.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
N-(3-fluoro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide	Not specified	Not specified	Not specified
N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide	C16H13ClN2O2	300.74	942005-62-1
3-chloro-N-(4-methylphenyl)propanamide	C10H12ClNO	197.66	19342-88-2

This table highlights the differences in molecular structure and properties among related compounds, emphasizing the unique characteristics of N-(3-chloro-4-methylphenyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide.